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Compound of Interest

Compound Name: Riboflavin-13C4,15N2

Cat. No.: B12053006 Get Quote

In-Depth Technical Guide: Riboflavin-13C4,15N2
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Riboflavin-13C4,15N2, a stable

isotope-labeled form of Vitamin B2. It is intended to serve as a core resource for professionals

in research and drug development who utilize advanced analytical techniques for quantitative

analysis and metabolic studies.

Core Compound Data
Riboflavin-13C4,15N2 is an isotopologue of riboflavin where four carbon atoms and two

nitrogen atoms in the isoalloxazine ring have been replaced with their respective heavy

isotopes, 13C and 15N. This labeling results in a precise mass shift, making it an ideal internal

standard for mass spectrometry-based applications.
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Parameter Value Reference

CAS Number 1217461-14-7 [1]

Molecular Weight 382.32 g/mol [2]

Chemical Formula ¹³C₄C₁₃H₂₀¹⁵N₂N₂O₆ [2]

Appearance Not specified, likely a solid

Applications

Internal standard for

quantitative analysis by NMR,

GC-MS, or LC-MS; tracer for

metabolic studies.[3]

Applications in Research and Development
The primary application of Riboflavin-13C4,15N2 is as an internal standard in isotope dilution

mass spectrometry for the accurate quantification of riboflavin in various biological matrices.[3]

Its utility extends to:

Clinical Diagnostics: Assessing vitamin B2 deficiency or monitoring supplementation therapy.

Pharmacokinetic Studies: Determining the absorption, distribution, metabolism, and

excretion (ADME) of riboflavin from pharmaceuticals or fortified foods.

Metabolic Research: Tracing the metabolic fate of riboflavin and its incorporation into flavin

mononucleotide (FMN) and flavin adenine dinucleotide (FAD).

Food Science: Quantifying riboflavin content in food products and dietary supplements.

Experimental Protocols
Quantification of Riboflavin in Beagle Dog Plasma by
LC-MS/MS
This section outlines a representative protocol for the quantification of riboflavin in plasma

using Riboflavin-13C4,15N2 as an internal standard (IS).
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1. Materials and Reagents:

Riboflavin standard

Riboflavin-13C4,15N2 (Internal Standard)

Acetonitrile (ACN)

Formic acid

Ammonium formate

Bovine Serum Albumin (BSA) in Phosphate Buffered Saline (PBS) (4%) as a surrogate

matrix

Beagle dog plasma

2. Sample Preparation:

To 50 µL of plasma, add 25 µL of the Riboflavin-13C4,15N2 internal standard solution.

Vortex-mix the sample with 200 µL of acetonitrile for 30 seconds to precipitate proteins.

Centrifuge the mixture at 4,000 x g for 10 minutes.

Transfer 50 µL of the supernatant to a clean HPLC vial.

Add 100 µL of the mobile phase B (see below) to the vial and vortex for 30 seconds.

Inject 10 µL of the prepared sample into the LC-MS/MS system.

3. LC-MS/MS Conditions:

LC System: Agilent 1290 UHPLC or equivalent.

Column: A hydrophilic interaction liquid chromatography (HILIC) column is recommended for

separation.

Mobile Phase A: 0.1% (v/v) aqueous formic acid with 10 mM ammonium formate.
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Mobile Phase B: Acetonitrile with 0.1% (v/v) formic acid.

Elution: Gradient elution.

Mass Spectrometer: Agilent 6460C tandem mass spectrometer or equivalent, operated in

positive-ion mode.

Quantification: A calibration curve is generated using a surrogate matrix (4% BSA in PBS)

due to the endogenous presence of riboflavin. The curve is constructed by plotting the peak

area ratio of riboflavin to the internal standard against the nominal concentrations of the

riboflavin standards.

Mandatory Visualizations
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Sample Preparation

LC-MS/MS Analysis

50 µL Plasma

Add 25 µL
Riboflavin-13C4,15N2 (IS)

Add 200 µL Acetonitrile
(Protein Precipitation)

Vortex 30s

Centrifuge
(4,000 x g, 10 min)

Transfer 50 µL
Supernatant

Add 100 µL
Mobile Phase B

Vortex 30s

Inject 10 µL into
LC-MS/MS

HILIC Separation

Tandem Mass Spectrometry
(Positive Ion Mode)

Quantification using
Calibration Curve
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Dietary Intake / Administration

Cellular Metabolism

Metabolic Flux Analysis

Riboflavin-13C4,15N2

Flavin Mononucleotide (FMN)

 Riboflavin Kinase

Flavin Adenine Dinucleotide (FAD)

 FAD Synthetase

Electron Transport Chain Mass Spectrometry Analysis
of Labeled Metabolites

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Riboflavin-13C4,15N2 CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12053006#riboflavin-13c4-15n2-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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